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Compound Name: Pigment Red 48:4

Cat. No.: B1170613 Get Quote

A Comparative Guide for Researchers and Formulation Scientists

This guide provides a comprehensive performance comparison of Pigment Red 48:4 against

other common 2B pigments, namely Pigment Red 48:1, Pigment Red 48:2, and Pigment Red

48:3. The information presented herein is curated to assist researchers, scientists, and drug

development professionals in making informed decisions for their specific applications.

Pigment Red 48 (also known as Permanent Red 2B) is a monoazo pigment that is available in

several salt-laked forms, each offering a unique combination of color and performance

characteristics.[1][2] The choice of the laking metal—barium (PR 48:1), calcium (PR 48:2),

strontium (PR 48:3), or manganese (PR 48:4)—significantly influences the pigment's properties

such as shade, lightfastness, heat stability, and chemical resistance.[1][2]

Comparative Performance Data
The following table summarizes the key performance attributes of Pigment Red 48:4 and its

counterparts. Data has been compiled from various technical sources to provide a clear,

comparative overview.
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Property
Pigment Red
48:1 (Barium
Lake)

Pigment Red
48:2 (Calcium
Lake)

Pigment Red
48:3
(Strontium
Lake)

Pigment Red
48:4
(Manganese
Lake)

C.I. Name
Pigment Red

48:1

Pigment Red

48:2

Pigment Red

48:3

Pigment Red

48:4

Shade Yellowish Red[2] Bluish Red[2][3] Red[2]
Bluish, Deepest

Red[4]

Lightfastness (1-

8 Scale)
3[2] 3-4[2] 6[2] 6-7[4][5][6][7]

Heat Resistance

(°C)
250[2] 240[2] 260[2]

180-290[4][5][7]

[8]

Migration

Resistance
4[2] Good[3] 4-5[2]

Very Good, No

Migration in

flexible PVC and

polyolefins[4][9]

Water

Resistance (1-5

Scale)

- 4[3] - 5[8][10]

Oil Resistance

(1-5 Scale)
- 5[3] - 4[8]

Acid Resistance

(1-5 Scale)
- 4[3] - 3-4[7][8]

Alkali Resistance

(1-5 Scale)
- 4[3] - 4[7][8]

Key Performance Insights
Pigment Red 48:4, a manganese salt of the 2B pigment, is distinguished by its bluish-red hue,

which is the bluest and deepest among the PR 48 series.[4] It offers excellent lightfastness,

making it suitable for applications requiring long-term color stability upon exposure to light.[4]

Its heat resistance is notable, with sources indicating stability in the range of 200-290°C,
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rendering it appropriate for processing in plastics like polyethylene.[4][8] Furthermore, Pigment

Red 48:4 exhibits very good migration resistance, a critical factor in plastic and rubber

applications to prevent color bleeding.[4][9]

In comparison, while other 2B pigments like PR 48:1 and PR 48:2 are viable options, they

generally exhibit lower lightfastness.[2] PR 48:3 shows good lightfastness and heat resistance,

positioning it as a strong performer as well.[2] The choice between these pigments will

ultimately depend on the specific requirements of the end-use application, balancing factors

like desired shade, required durability, and processing conditions.

Experimental Protocols
The data presented in this guide is based on standardized testing methodologies commonly

employed in the pigment industry. While specific test parameters may vary between

manufacturers, the general protocols are as follows:

Lightfastness: This is typically evaluated using a Xenon arc lamp apparatus to simulate

exposure to sunlight. The degree of color change is then assessed against the Blue Wool

Scale, where a rating of 8 indicates the highest lightfastness and 1 the lowest.

Heat Resistance: The pigment is incorporated into a polymer (e.g., polyethylene, PVC) and

subjected to increasing temperatures in an injection molding machine or an oven for a

specified duration (e.g., 5 minutes).[4][8] The temperature at which a significant color change

occurs is noted as the heat resistance.

Migration Resistance: A colored plastic sample is placed in contact with an uncolored

plasticized PVC sheet under pressure and heat for a defined period. The degree of color

transfer to the uncolored sheet is then visually assessed.

Chemical Resistance: The pigment is exposed to standardized solutions of acids, alkalis,

and solvents for a specified time. The change in color is then evaluated against a 1-5 scale,

where 5 represents no change and 1 represents a significant change.

Decision Pathway for 2B Pigment Selection
The following diagram illustrates a logical workflow for selecting the appropriate 2B pigment

based on key performance criteria.
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Define Application Requirements

Shade Requirement

Pigment Red 48:1
(Yellowish Red)

Match Shade

Pigment Red 48:2
(Bluish Red)

Match Shade

Pigment Red 48:3
(Red)

Match Shade

Pigment Red 48:4
(Deep Bluish Red)

Match Shade

Lightfastness Requirement

Heat Stability Requirement

Migration Resistance

Select Optimal Pigment

Click to download full resolution via product page

Caption: A flowchart for selecting a 2B pigment based on performance needs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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